Cas no 756430-74-7 (1H-Pyrazole,3-(dichloromethyl)-(9CI))

1H-Pyrazole,3-(dichloromethyl)-(9CI) structure
756430-74-7 structure
Product Name:1H-Pyrazole,3-(dichloromethyl)-(9CI)
CAS No:756430-74-7
MF:C4H4Cl2N2
MW:150.993958473206
CID:549030
Update Time:2023-03-29

1H-Pyrazole,3-(dichloromethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,3-(dichloromethyl)-
    • 3-Dichloromethyl-1H-pyrazole
    • 1H-Pyrazole,3-(dichloromethyl)-(9CI)
    • 1H-Pyrazole, 3-(dichloromethyl)-
    • Inchi: 1S/C4H4Cl2N2/c5-4(6)3-1-2-7-8-3/h1-2,4H,(H,7,8)
    • InChI Key: NROQMZYTLSNHRV-UHFFFAOYSA-N
    • SMILES: N1C=CC(C(Cl)Cl)=N1

Computed Properties

  • Exact Mass: 149.975
  • Monoisotopic Mass: 149.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 76.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2
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